3-allyl-8-(3,4-dimethoxyphenethyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 6-[2-(3,4-dimethoxyphenyl)ethyl]-4,7-dimethyl-2-prop-2-enylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C22H25N5O4/c1-6-10-26-20(28)18-19(24(3)22(26)29)23-21-25(14(2)13-27(18)21)11-9-15-7-8-16(30-4)17(12-15)31-5/h6-8,12-13H,1,9-11H2,2-5H3
• InChI Key: ICIPVHDYUKFPAC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C3=C(N=C2N1CCC4=CC(=C(C=C4)OC)OC)N(C(=O)N(C3=O)CC=C)C
• Molecular Formula: C22H25N5O4
• Molecular Weight: 423.5 g/mol
• CAS No.: 896074-62-7

Description

This compound belongs to the 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione class, characterized by a bicyclic purine core modified with substituents at positions 3, 8, 1, and 5. The 3-allyl group and 8-(3,4-dimethoxyphenethyl) side chain distinguish it from related derivatives.

Biological Activity

The compound 3-allyl-8-(3,4-dimethoxyphenethyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a member of the imidazopurine family, which has garnered attention for its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including pharmacological effects, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{18}H_{22}N_4O_4$. Its structure features an imidazo[2,1-f]purine core with an allyl group and a dimethoxyphenethyl substituent. The presence of these functional groups suggests potential interactions with various biological targets.

Pharmacological Activity

Research indicates that compounds within the imidazo[2,1-f]purine class exhibit a range of biological activities:

• Anticancer Activity : Several studies have reported that imidazo[2,1-f]purines can inhibit cancer cell proliferation. For instance, derivatives have shown effectiveness against various cancer cell lines by inducing apoptosis and inhibiting key signaling pathways involved in tumor growth .
• Neuroprotective Effects : Some derivatives have been studied for their neuroprotective properties. They may exert protective effects against neurodegenerative diseases by modulating neurotransmitter levels and reducing oxidative stress .
• Antimicrobial Activity : The structural features of this compound suggest potential antimicrobial properties. Research on similar compounds has indicated efficacy against bacterial strains and fungi .

The biological activity of 3-allyl-8-(3,4-dimethoxyphenethyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is thought to involve several mechanisms:

• Inhibition of Enzymatic Activity : Similar compounds have been found to inhibit enzymes such as topoisomerases and kinases that are crucial for DNA replication and cell division in cancer cells .
• Modulation of Signaling Pathways : The compound may interact with signaling pathways like the MAPK/ERK pathway or PI3K/Akt pathway, which are often dysregulated in cancer and other diseases .

Case Study 1: Anticancer Efficacy

A study conducted on a series of imidazo[2,1-f]purines demonstrated that the introduction of bulky substituents at specific positions enhanced anticancer activity against breast cancer cell lines. The mechanism involved the induction of apoptosis through caspase activation and modulation of Bcl-2 family proteins.

Case Study 2: Neuroprotection

In a model of neurodegeneration induced by oxidative stress, derivatives similar to this compound showed significant neuroprotective effects by reducing reactive oxygen species (ROS) levels and preserving mitochondrial integrity. This suggests potential therapeutic applications in diseases like Alzheimer's.

Data Tables

Activity	Effect	Reference
Anticancer	Inhibition of cell proliferation
Neuroprotection	Reduction in oxidative stress
Antimicrobial	Efficacy against bacterial strains

Scientific Research Applications

Pharmacological Properties

• Dopamine Receptor Modulation : Research indicates that compounds with similar structures exhibit significant affinity for dopamine receptors, particularly the D1 receptor. The 3-allyl substitution may enhance the lipophilicity of the molecule, potentially allowing it to cross the blood-brain barrier more effectively than other derivatives. This property suggests that it could be developed as a selective D1 receptor modulator, which is valuable in treating disorders like Parkinson's disease and schizophrenia .
• CNS Activity : The compound's ability to penetrate the central nervous system (CNS) positions it as a candidate for further investigation in neuropharmacology. Its structure suggests potential for higher CNS potency due to modifications that enhance receptor affinity and selectivity .

Table 1: Comparative Analysis of Related Compounds

Compound Name	Structure	D1 Receptor Affinity	CNS Potency	Notes
SKF 38393	3-Allyl	High	Moderate	Selective D1 agonist; used in Parkinson's research .
3-Methyl	3-Methyl	Moderate	High	Standard reference for comparison .
3-Allyl Derivative	3-Allyl-Derivative	High	High	Potential for improved CNS penetration .

Case Study: Neuropharmacological Evaluation

In a study evaluating the neuropharmacological effects of similar compounds, researchers found that modifications to the imidazopurine structure significantly influenced both receptor binding affinity and functional activity in vivo. The introduction of allyl groups often correlated with enhanced CNS effects and improved behavioral outcomes in animal models of depression and anxiety disorders. This suggests that further exploration of 3-allyl-8-(3,4-dimethoxyphenethyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione could yield promising results in therapeutic contexts .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogues

Structural Variations and Receptor Affinity

The pharmacological activity of imidazopurine-dione derivatives is highly dependent on substituent chemistry. Below is a comparative analysis:

Table 1: Structural and Pharmacological Profiles of Selected Analogues

Compound Name (ID)	Key Substituents	Receptor Affinity (Ki)	Primary Activity
Target Compound	3-allyl, 8-(3,4-dimethoxyphenethyl)	Not reported	Hypothetical: 5-HT1A/5-HT7 modulation
AZ-853	8-(4-(4-(2-fluorophenyl)piperazinyl)butyl)	5-HT1A: 0.6 nM	Antidepressant, α1-adrenolytic
AZ-861	8-(4-(4-(3-CF3-phenyl)piperazinyl)butyl)	5-HT1A: 0.2 nM	Stronger 5-HT1A agonism, lipid effects
Compound 3i	8-pentyl, 2-fluorophenyl	5-HT1A/5-HT7 dual affinity	Antidepressant, anxiolytic
CB11	8-(2-aminophenyl), 3-butyl	PPARγ agonist	Anticancer (ROS induction, apoptosis)
8-(3-chloro-4-methylphenyl)	3-allyl, 8-(3-chloro-4-methylphenyl)	Not reported	Structural analogue (unknown activity)

Key Observations:

• Substituent Position and Type : The 8-position substituent is critical for receptor targeting. Piperazinylalkyl chains (AZ-853/AZ-861) enhance 5-HT1A affinity, while phenethyl or phenyl groups (e.g., target compound) may prioritize lipophilicity and blood-brain barrier penetration .
• 3-Allyl Group : Present in the target compound and derivatives like 8-(3-chloro-4-methylphenyl) (CAS: 887467-55-2) , this group may improve metabolic stability compared to bulkier substituents.
• Methoxy vs. Halogen Substituents : The 3,4-dimethoxyphenethyl group in the target compound could enhance serotonin receptor binding due to methoxy groups' electron-donating effects, contrasting with halogenated analogues (e.g., 2-fluoro in AZ-853) that prioritize steric interactions .

Table 2: Pharmacokinetic and Adverse Effect Comparisons

Compound Name (ID)	Brain Penetration	Key Adverse Effects	Metabolic Stability (HLM)
Target Compound	Hypothetical high	Potential sedation (based on structural class)	Moderate (predicted)
AZ-853	High	Weight gain, hypotension (α1-adrenolytic)	Moderate
AZ-861	Moderate	Lipid metabolism disturbances	Moderate
Compound 3i	High	None reported at 2.5 mg/kg	High (MEKC data)

Key Findings:

• Brain Penetration : AZ-853’s piperazinylbutyl chain facilitates brain uptake, whereas the target compound’s phenethyl group may require optimization for CNS targeting .
• Safety: Piperazine-containing derivatives (AZ-853/AZ-861) exhibit cardiovascular effects (e.g., hypotension), while non-piperazine analogues (e.g., target compound) may avoid these risks .
• Metabolism : Fluorinated derivatives (e.g., AZ-853) show moderate stability in human liver microsomes (HLM), whereas methoxy groups (target compound) could alter cytochrome P450 interactions .